methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate

• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: methyl 2-(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-11-yl)propanoate
• InChI: InChI=1S/C13H14N2O3S/c1-7(13(17)18-2)15-6-14-11-10(12(15)16)8-4-3-5-9(8)19-11/h6-7H,3-5H2,1-2H3
• InChI Key: OHZUGJWLOMIACQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N1C=NC2=C(C1=O)C3=C(S2)CCC3

Description

Methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate is an organic compound with a complex structure that includes a cyclopenta-thieno-pyrimidine core

Preparation Methods

The synthesis of methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate typically involves organic synthesis methods. Common synthetic routes include the use of sulfur compounds and carboxylic acids . The reaction conditions often require a well-ventilated environment to avoid the production of toxic gases, and strict adherence to chemical safety protocols is necessary .

Chemical Reactions Analysis

Methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using catalysts such as Mn(OTf)2 and oxidants like t-BuOOH in water at room temperature.

Reduction: It can be reduced under specific conditions, although detailed reduction pathways are less documented.

Substitution: The compound can participate in substitution reactions, particularly involving its functional groups.

Common reagents used in these reactions include oxidizing agents like t-BuOOH and catalysts such as Mn(OTf)2 . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as a building block for more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential pharmaceutical applications.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the production of materials with specific chemical properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate exerts its effects involves interactions with molecular targets and pathways. The compound’s structure allows it to interact with various enzymes and receptors, influencing biological processes. Detailed studies on its molecular targets and pathways are still ongoing.

Comparison with Similar Compounds

Methyl 2-(4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)propanoate can be compared with similar compounds such as:

• 2-methyl-6,7-dihydro-4H,5H-cyclopenta[4,5]thieno[2,3-d][1,3]oxazin-4-one
• 2-mercapto-3-methyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

These compounds share structural similarities but differ in their functional groups and specific chemical properties. The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical behavior.